2,3-Dimethyl-2-(propan-2-yloxy)butan-1-amine

• Molecular Formula: C9H21NO
• Molecular Weight: 159.27 g/mol
• IUPAC Name: 2,3-dimethyl-2-propan-2-yloxybutan-1-amine
• InChI: InChI=1S/C9H21NO/c1-7(2)9(5,6-10)11-8(3)4/h7-8H,6,10H2,1-5H3
• InChI Key: CESDIVBEYDSDJJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)(CN)OC(C)C

Description

2,3-Dimethyl-2-(propan-2-yloxy)butan-1-amine (C₉H₂₁NO) is a branched primary amine featuring a unique substitution pattern: a 2,3-dimethylbutane backbone modified with a propan-2-yloxy (isopropyloxy) group at the second carbon. This structure confers distinct steric and electronic properties, differentiating it from simpler amines.

Key inferred properties:

• Hydrophobicity: The isopropyloxy group likely enhances lipophilicity compared to unsubstituted amines.
• Steric hindrance: The 2,3-dimethyl and isopropyloxy groups may reduce reactivity at the amine group.
• Applications: Potential utility as a synthetic intermediate in pharmaceuticals or agrochemicals, akin to 2,2-diphenylethan-1-amine ().

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,3-Dimethyl-2-(propan-2-yloxy)butan-1-amine typically involves the reaction of 2,3-dimethylbutan-2-ol with isopropylamine under controlled conditions. The reaction is usually carried out in the presence of a catalyst such as sulfuric acid or hydrochloric acid to facilitate the formation of the amine group.

Industrial Production Methods

In industrial settings, the production of 2,3-Dimethyl-2-(propan-2-yloxy)butan-1-amine is scaled up using continuous flow reactors. This method ensures consistent product quality and higher yields. The reaction conditions are optimized to maintain the stability of the compound and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

2,3-Dimethyl-2-(propan-2-yloxy)butan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or ketones.

Reduction: It can be reduced to form secondary or primary amines.

Substitution: The amine group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides and acyl chlorides are commonly used in substitution reactions.

Major Products Formed

Oxidation: Ketones and oxides.

Reduction: Secondary and primary amines.

Substitution: Various substituted amines depending on the reagents used.

Scientific Research Applications

2,3-Dimethyl-2-(propan-2-yloxy)butan-1-amine is utilized in several scientific research fields:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 2,3-Dimethyl-2-(propan-2-yloxy)butan-1-amine involves its interaction with various molecular targets. The compound can act as a nucleophile due to the presence of the amine group, allowing it to participate in various chemical reactions. It can also form hydrogen bonds with other molecules, influencing its reactivity and interactions.

Comparison with Similar Compounds

Structural and Functional Differences

The table below highlights critical distinctions between 2,3-Dimethyl-2-(propan-2-yloxy)butan-1-amine and related compounds:

Compound	Molecular Formula	Key Substituents	Physical State	Inferred Properties	Applications
2,3-Dimethyl-2-(propan-2-yloxy)butan-1-amine	C₉H₂₁NO	2,3-dimethyl, isopropyloxy	Likely liquid	High hydrophobicity, steric hindrance	Pharmaceutical intermediate (hypothetical)
2,2-Dimethylbutan-1-amine	C₆H₁₅N	2,2-dimethyl	Liquid	Moderate polarity, lower steric effects	Organic synthesis, catalysis
4-((Furan-2-ylmethyl)thio)butan-1-amine	C₉H₁₅NS	Thioether-linked furan	Yellow oil	Lipophilic, potential bioactive properties	Inhibitor synthesis (e.g., sulforaphane analogs)
2,2-Diphenylethan-1-amine	C₁₄H₁₅N	Two phenyl groups	Solid/Liquid	High rigidity, aromatic interactions	Drug building block, hybrid materials

Physicochemical Behavior in Mixtures

• Azeotropic Behavior : Amines like butan-1-amine form complex azeotropes with ketones (e.g., pentan-2-one), but modeling tools like PCP-SAFT struggle to predict these interactions due to hydrogen-bonding asymmetries . The isopropyloxy group in the target compound may exacerbate such challenges.
• Viscosity Deviations: Linear primary amines (e.g., propan-1-amine, butan-1-amine) exhibit negative viscosity deviations (ηΔ) in alcohol mixtures, with larger deviations linked to solvation effects .

Biological Activity

2,3-Dimethyl-2-(propan-2-yloxy)butan-1-amine is a compound with significant potential in various biological applications. Its structure, featuring both amine and ether functional groups, positions it as a versatile candidate for research in medicinal chemistry and organic synthesis. This article aims to explore its biological activity, including its mechanisms of action, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 2,3-Dimethyl-2-(propan-2-yloxy)butan-1-amine is $C_9H_{21}NO$. The compound is characterized by:

• Amine Group: Contributes to its basicity and potential for forming hydrogen bonds.
• Ether Group: Enhances solubility in organic solvents and may influence biological interactions.

Table 1: Basic Properties

Property	Value
Molecular Weight	159.27 g/mol
Solubility	Soluble in organic solvents
Melting Point	Not available

The biological activity of 2,3-Dimethyl-2-(propan-2-yloxy)butan-1-amine can be attributed to its interaction with various biological targets, including enzymes and receptors. The presence of both amine and ether functionalities allows for diverse interactions:

• Enzyme Inhibition: The compound may act as an inhibitor in enzymatic pathways, affecting metabolic processes.
• Receptor Modulation: Potential interactions with neurotransmitter receptors could lead to pharmacological effects.

Case Studies

• Antibacterial Activity
  • A study on related compounds (1,3-bis(aryloxy)propan-2-amines) demonstrated significant antibacterial properties against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) . These findings suggest that similar structural motifs in 2,3-Dimethyl-2-(propan-2-yloxy)butan-1-amine may confer antibacterial properties.
• Toxicological Profile
  • Research on related compounds has indicated a favorable safety profile at lower concentrations. For instance, studies on 2,3-dimethylquinoxaline showed low toxicity levels in vitro and in vivo . This could imply that 2,3-Dimethyl-2-(propan-2-yloxy)butan-1-amine might exhibit similar safety characteristics.

Table 2: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antibacterial	Inhibition of Gram-positive bacteria
Toxicity	Low toxicity at ≤100 μM

Research Applications

The compound has potential applications across various fields:

Organic Synthesis

It serves as a building block for synthesizing more complex molecules, particularly in pharmaceutical chemistry.

Medicinal Chemistry

Due to its possible interactions with biological targets, it may be explored for developing new therapeutic agents for bacterial infections or other diseases.